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Compound of Interest

Compound Name: (S)-2-Chloro-3-methylbutyric acid

CAS No.: 26782-74-1

Cat. No.: B1631064 Get Quote

Executive Summary & Immediate Safety Directive
(S)-2-Chloro-3-methylbutyric acid (CAS: 26782-74-1) presents a dual-hazard profile: it is

corrosive (Skin Corr.[1] 1B) and a halogenated organic compound.[2][3][4][5][6]

CRITICAL OPERATIONAL DIRECTIVE:

DO NOT dispose of this substance down the drain, even if neutralized. The halogenated

carbon backbone persists after acid-base neutralization, classifying it as regulated

halogenated waste.

DO NOT mix with non-halogenated solvents (e.g., acetone, ethanol) unless unavoidable

during extraction, as this increases disposal costs and complicates incineration.

DO NOT mix with strong oxidizers or alkali metals.

Chemical Profile & Hazard Identification
Understanding the physicochemical properties is the first step in designing a safe waste

stream.
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Property Data Operational Implication

Chemical Name
(S)-2-Chloro-3-methylbutyric

acid

Chiral halogenated carboxylic

acid

CAS Number
26782-74-1 (S-isomer) / 921-

08-4 (racemic)

Use for waste labeling and

inventory

Physical State Liquid (Colorless to Yellow)
High viscosity; requires careful

pouring

Acidity (pKa) ~2.8 - 3.0 (Estimated)
Stronger acid than acetic acid;

corrosive to tissue

Flash Point ~81°C - 109°C
Combustible; keep away from

open flames

GHS Classification
Skin Corr.[1][7][8][9][10][11]

[12][13] 1B, Eye Dam. 1

Requires full face shield and

chemically resistant gloves

Waste Code
D002 (Corrosive),

Halogenated

Must be incinerated; requires

segregation

Waste Stream Management & Disposal Protocols
The "Cradle-to-Grave" Workflow
The disposal pathway for (S)-2-Chloro-3-methylbutyric acid is strictly regulated due to its

organochlorine nature. Unlike simple mineral acids (HCl, H2SO4), you cannot simply neutralize

and dilute this compound for sewer discharge.

Scenario A: Disposal of Pure/Stock Chemical
Container: Use the original container if intact. If transferring, use a High-Density

Polyethylene (HDPE) or glass container with a Teflon-lined cap.

Labeling: Affix a hazardous waste tag immediately.[4]

Constituents: "(S)-2-Chloro-3-methylbutyric acid"[1][8][10]

Hazard Checkboxes: [x] Corrosive [x] Toxic [x] Halogenated
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Storage: Store in the Acid Cabinet, specifically within a secondary containment tray

dedicated to halogenated acids. Do not store with nitric acid (oxidizer).

Scenario B: Disposal of Reaction Mixtures
If the acid is part of a reaction mixture (e.g., dissolved in DCM or Ethyl Acetate):

Segregation is Key: If the solvent is halogenated (e.g., Dichloromethane), the entire mixture

is Halogenated Waste.

Cross-Contamination: If the solvent is non-halogenated (e.g., Methanol), adding this acid

converts the entire volume into "Halogenated Waste" for pricing/incineration purposes.

pH Adjustment: If the waste solution is extremely acidic (pH < 2), it is best practice to adjust

the pH to 4–9 using a dilute base (Sodium Bicarbonate) before placing it in the waste drum

to prevent drum corrosion or off-gassing, provided the reaction is not violent.

Decision Logic: Waste Stream Selection
The following diagram illustrates the decision-making process for disposing of (S)-2-Chloro-3-
methylbutyric acid.
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Waste Generation:
(S)-2-Chloro-3-methylbutyric acid

Is the waste Pure/Stock?

Label: 'Halogenated Acidic Waste'

Yes

Is it a Mixture?

No

Store in Secondary Containment
(Acid Cabinet)

Disposal: Halogenated Waste Stream
(Incineration Required)

Identify Solvent Base

Halogenated Solvent
(e.g., DCM, Chloroform)

Contains Halogens

Non-Halogenated Solvent
(e.g., MeOH, EtOAc)

No Halogens

CLASSIFY ENTIRE MIXTURE
AS HALOGENATED WASTE

Contaminated by Acid

Optional: Adjust pH to 4-9
(If pH < 2 & Stable)

Click to download full resolution via product page
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Figure 1: Decision tree for classifying and segregating (S)-2-Chloro-3-methylbutyric acid
waste.

Emergency Spill Procedures
In the event of a spill, immediate action is required to prevent surface corrosion and vapor

inhalation.

PPE Requirements[8][11][12][13][14][15]
Gloves: Nitrile (Double gloved) or Viton (Best). Latex is insufficient.

Eye Protection: Chemical splash goggles (Face shield recommended for spills > 100mL).

Respiratory: If outside a fume hood, use a respirator with Organic Vapor/Acid Gas cartridges.

Step-by-Step Cleanup Protocol
Isolate: Evacuate the immediate area and post "Do Not Enter" signage.

Ventilate: Open windows or maximize fume hood draw if safe to do so.

Neutralize:

Do not use water initially (may spread the acid).

Cover the spill with a Dry Neutralizer (Sodium Bicarbonate/Soda Ash or a commercial Acid

Spill Kit).

Wait for the fizzing (CO2 evolution) to cease.

Absorb: Once neutralized (pH test paper shows pH 6-8), absorb the slush with an inert

material like vermiculite or dry sand. Avoid sawdust (combustible reaction with strong

acids/oxidizers).

Collect: Scoop into a heavy-duty plastic bag or wide-mouth jar.

Label: "Debris from Acid Spill - Contains Halogenated Organics."[3][5]
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Scientific Rationale & Compatibility
Why Segregation Matters
Laboratories often pay for waste disposal by volume and type.[6]

Halogenated Waste requires high-temperature incineration (>1100°C) with specific

scrubbers to capture acidic gases (HCl) and prevent dioxin formation.

Non-Halogenated Waste (fuels blending) is often cheaper.

The Trap: Adding even 1% (S)-2-Chloro-3-methylbutyric acid to a 20L drum of Ethanol

makes the entire drum Halogenated Waste, tripling disposal costs. Always segregate small

quantities of this acid into a dedicated "Halogenated" satellite container.

Incompatibilities
Bases: Exothermic reaction. Violent boiling may occur if mixed rapidly with concentrated

NaOH/KOH.

Oxidizers: Reaction with strong oxidizers can release toxic chlorine gas (

) or HCl vapors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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